Cas no 1505232-27-8 (1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one)

1-(3,5-Dimethoxyphenyl)-2-(methylamino)ethan-1-one is a synthetic organic compound featuring a dimethoxy-substituted phenyl ring linked to a methylamino-ketone moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The electron-rich aromatic system enhances its utility in electrophilic substitution reactions, while the β-aminoketone functionality allows for further derivatization. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways. The compound is typically characterized by high purity and stability under controlled conditions, facilitating its use in research and industrial applications requiring precise chemical transformations. Proper handling and storage are recommended to maintain its integrity.
1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one structure
1505232-27-8 structure
Product Name:1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one
CAS No:1505232-27-8
MF:C11H15NO3
MW:209.241703271866
CID:5896231
PubChem ID:82612041
Update Time:2025-10-29

1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one
    • EN300-1867582
    • 1505232-27-8
    • Inchi: 1S/C11H15NO3/c1-12-7-11(13)8-4-9(14-2)6-10(5-8)15-3/h4-6,12H,7H2,1-3H3
    • InChI Key: BBFQQJFQYDAQBO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C=1)C(CNC)=O)OC

Computed Properties

  • Exact Mass: 209.10519334g/mol
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 47.6Ų

1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one Pricemore >>

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Additional information on 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one

Comprehensive Overview of 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one (CAS No. 1505232-27-8)

The compound 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one (CAS No. 1505232-27-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a dimethoxyphenyl moiety and a methylamino group, this compound is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a precursor or intermediate in synthesizing more complex bioactive molecules.

In recent years, the demand for 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one has increased due to its relevance in studying neurotransmitter analogs and enzyme inhibitors. Its structural similarity to naturally occurring phenethylamines makes it a valuable candidate for investigating central nervous system (CNS) targets. The compound's CAS No. 1505232-27-8 is frequently searched in academic databases, reflecting its growing importance in synthetic chemistry and pharmacology.

One of the key trends driving interest in this compound is the rise of precision medicine and targeted drug delivery systems. Scientists are exploring how derivatives of 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one can be tailored to interact with specific biological pathways. This aligns with broader industry movements toward personalized therapeutics, where molecules with modular structures are highly sought after.

Another area of focus is the compound's potential in green chemistry applications. As sustainability becomes a priority, researchers are investigating eco-friendly synthesis routes for 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one. Questions like "How to optimize the yield of CAS 1505232-27-8 using catalytic methods?" or "What are the solvent-free alternatives for its production?" are commonly encountered in scientific forums and search engines.

The analytical characterization of 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one is also a hot topic. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. These methods are critical for ensuring reproducibility in research, a factor highly valued by peer-reviewed journals and regulatory agencies.

From a commercial perspective, suppliers of CAS No. 1505232-27-8 often highlight its high purity grades (>98%) and compliance with Good Manufacturing Practices (GMP). This is particularly relevant for pharmaceutical companies seeking reliable intermediates for large-scale production. The compound's stability under various storage conditions is another frequently searched aspect, as it impacts logistics and shelf-life considerations.

In summary, 1-(3,5-dimethoxyphenyl)-2-(methylamino)ethan-1-one represents a versatile building block in modern chemistry. Its applications span from academic research to industrial drug development, driven by evolving scientific trends and technological advancements. As interest in neuroactive compounds and sustainable synthesis continues to grow, this molecule is poised to remain a focal point in interdisciplinary studies.

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